Cas no 2229402-67-7 (3-(5-cyanothiophen-2-yl)-2,2-difluoropropanoic acid)

• Product Name: 3-(5-cyanothiophen-2-yl)-2,2-difluoropropanoic acid
• CAS No: 2229402-67-7
• MF: C₈H₅F₂NO₂S
• MW: 217.19260764122
• CID: 6250042
• PubChem ID: 165722365
• Update Time: 2025-05-20

3-(5-cyanothiophen-2-yl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-cyanothiophen-2-yl)-2,2-difluoropropanoic acid
• EN300-1956071
• 2229402-67-7

• Inchi： 1S/C8H5F2NO2S/c9-8(10,7(12)13)3-5-1-2-6(4-11)14-5/h1-2H,3H2,(H,12,13)
• InChI Key： KPEPUOZRWFXVEL-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1CC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 217.00090590g/mol
• Monoisotopic Mass: 217.00090590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 89.3Ų

Additional information on 3-(5-cyanothiophen-2-yl)-2,2-difluoropropanoic acid

3-(5-Cyanothiophen-2-yl)-2,2-difluoropropanoic Acid: A Comprehensive Overview

The compound 3-(5-cyanothiophen-2-yl)-2,2-difluoropropanoic acid, with the CAS number 2229402-67-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with cyano and difluoro substituents. The integration of these functional groups imparts distinctive electronic and physical properties to the molecule, making it a valuable candidate for various applications.

The synthesis of 3-(5-cyanothiophen-2-yl)-2,2-difluoropropanoic acid involves a multi-step process that typically begins with the preparation of the thiophene derivative. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, researchers have employed catalytic cross-coupling reactions to construct the thiophene core efficiently. The introduction of the cyano group and difluoro substituents is carried out through precise substitution reactions, ensuring the desired regioselectivity.

One of the most notable features of this compound is its electronic properties. The thiophene ring serves as an aromatic system, contributing to the molecule's stability and conjugation. The cyano group introduces electron-withdrawing effects, which can modulate the electronic characteristics of the molecule. Similarly, the difluoro substituents enhance the molecule's fluorophilicity, making it suitable for applications in fluorine-based materials. Recent studies have demonstrated that these properties can be further tuned by varying the substitution pattern on the thiophene ring.

The physical properties of 3-(5-cyanothiophen-2-yl)-2,2-difluoropropanoic acid are equally intriguing. The compound exhibits a high melting point due to its rigid structure and strong intermolecular interactions. Additionally, it demonstrates excellent solubility in polar solvents, which is advantageous for its use in solution-based processes. Researchers have also explored its thermal stability under various conditions, revealing that it maintains structural integrity up to relatively high temperatures.

In terms of applications, this compound has shown promise in several areas. Its electronic properties make it a potential candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Recent studies have highlighted its ability to act as a charge transport layer in organic photovoltaic devices, enhancing device efficiency. Furthermore, its fluorophilicity suggests potential applications in fluorine-containing polymers and coatings.

The biological activity of 3-(5-cyanothiophen-2-yl)-2,2-difluoropropanoic acid has also been a subject of interest. Initial assays have indicated that it exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an antitumor agent. However, further research is required to fully understand its pharmacokinetics and toxicity profile.

In conclusion, 3-(5-cyanothiophen-2-yl)-2,2-difluoropropanoic acid is a versatile compound with a wealth of opportunities for exploration and application. Its unique structure and properties position it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to make significant contributions to various fields.